Fluorescent films based on PVDF doped with carbon dots for evaluation of UVA protection of sunscreens and fabrication of cool white LEDs†
RSC Advances Pub Date: 2021-10-05 DOI: 10.1039/D1RA04746A
Abstract
The ultraviolet-A (UVA) radiation from sunlight that reaches the earth's surface can induce premature aging, immunosuppression, and skin cancer. Commercial sunscreen products offer limited information regarding protection against UVA light. Therefore, proposing new and practical alternatives to evaluate the UVA protection capacity of commercial sunscreens is highly imperative. This work presents a novel methodology for evaluating the quality of sunscreens using polyvinylidene fluoride (PVDF) based films doped with plant derived photoluminescent carbon dots (CDs). The bluish white light emitting (under UVA exposure) PVDF/CD films were used to evaluate the UVA protection capacity of 8 different commercial sunscreens. The evaluation of UVA protection is based on the fluorescence attenuation observed with the films coated with sunscreens. In addition, visual evaluation of the UVA protection capacity of the sunscreens and commercial glasses, using the same films and a commercial UV lamp at 365 nm, has also been demonstrated. Two sunscreens with limited UVA protection were identified using the proposed simple evaluation mechanisms without conventionally used expensive instruments and complex methodologies. Additionally, the capacity of PVDF/CD material has been explored for the possible fabrication of WLEDs with cool light emission.
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CAS no.: 130348-90-2
